2-Acetylsulfanyl-3-methylpentanoic acid

• Molecular Formula: C8H14O3S
• Molecular Weight: 190.26 g/mol
• IUPAC Name: 2-acetylsulfanyl-3-methylpentanoic acid
• InChI: InChI=1S/C8H14O3S/c1-4-5(2)7(8(10)11)12-6(3)9/h5,7H,4H2,1-3H3,(H,10,11)
• InChI Key: PKDOASLXKLPXCU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)SC(=O)C

Description

2-Acetylsulfanyl-3-methylpentanoic acid is a branched-chain carboxylic acid derivative featuring a pentanoic acid backbone with a methyl group at position 3 and an acetylsulfanyl (-SCOCH₃) moiety at position 2. This compound belongs to the thioester family, characterized by a sulfur atom replacing the oxygen in the ester group. Thioesters are known for their biochemical relevance, particularly in acyl transfer reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-acetylsulfanyl-3-methylpentanoic acid with two structurally related compounds: 3-acetylthio-2-methylpropionic acid () and methyl 2-phenylacetoacetate (). Key differences in molecular structure, functional groups, and inferred properties are highlighted.

Structural and Functional Group Differences

Chain Length and Substituent Positions 2-Acetylsulfanyl-3-methylpentanoic acid: A five-carbon (pentanoic acid) backbone with substituents at positions 2 (acetylsulfanyl) and 3 (methyl). 3-Acetylthio-2-methylpropionic acid (): A three-carbon (propionic acid) backbone with substituents at positions 2 (methyl) and 3 (acetylsulfanyl). The shorter chain and swapped substituent positions may reduce steric hindrance compared to the target compound. Methyl 2-phenylacetoacetate (): A phenyl-substituted ester with a ketone group. Its structure lacks sulfur and features an aromatic ring, making it distinct in reactivity and applications.

Functional Groups The target compound and 3-acetylthio-2-methylpropionic acid both contain thioester groups, which are more reactive than esters due to sulfur’s polarizability. Methyl 2-phenylacetoacetate contains an ester and ketone, rendering it prone to nucleophilic acyl substitution and keto-enol tautomerism.

Physical and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Solubility	Stability
2-Acetylsulfanyl-3-methylpentanoic acid	C₈H₁₄O₃S	190.26	Carboxylic acid, Thioester	Not reported	Not reported
3-Acetylthio-2-methylpropionic acid	C₆H₁₀O₃S	162.20	Carboxylic acid, Thioester	Not reported	Not reported
Methyl 2-phenylacetoacetate	C₁₁H₁₂O₃	192.21	Ester, Ketone	Low in water (crystalline solid)	Stable at -20°C for ≥5 years

Key Observations :

• Molecular Weight : The target compound has a higher molecular weight (190.26 g/mol) due to its longer carbon chain compared to 3-acetylthio-2-methylpropionic acid (162.20 g/mol).
• Solubility : Methyl 2-phenylacetoacetate’s low water solubility contrasts with the likely moderate solubility of the carboxylic acid-containing thioesters, though experimental data are lacking.
• Stability : Thioesters like the target compound are generally less stable than esters due to sulfur’s susceptibility to oxidation. Methyl 2-phenylacetoacetate’s stability under refrigeration highlights the role of functional groups in shelf life .